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Compound of Interest

Compound Name: 3-Nitrophthalic anhydride

Cat. No.: B026980

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the melting point of 3-
Nitrophthalic anhydride (CAS 641-70-3), a crucial physical property for its identification, purity
assessment, and application in various synthetic processes. 3-Nitrophthalic anhydride serves
as a key intermediate in the synthesis of pharmaceuticals, dyes, and agrochemicals.[1][2] Its
melting point is a fundamental parameter that ensures its quality and suitability for these high-
precision applications.[3]

Physicochemical Data of 3-Nitrophthalic Anhydride

The essential physical and chemical properties of 3-Nitrophthalic anhydride are summarized
below. The melting point is consistently reported within a narrow range, indicating its reliability
as a standard for purity.
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Property Value Source(s)
CAS Number 641-70-3 [1131[4][5]
Molecular Formula CsHsNOs [11[415]
Molecular Weight 193.11 g/mol [1]

Melting Point 163-165 °C [11[31[4116]
160-166 °C [5]

164 °C [71[8]

White to yellow or beige
Appearance ) [21[31[5]
crystalline powder

IUPAC Name 4-nitro-2-benzofuran-1,3-dione  [5][9]

4-Nitro-isobenzofuran-1,3-
Synonyms dione, 3-Nitrophthalic acid [1]
anhydride

Melting Point Analysis

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the
substance transitions from a solid to a liquid phase. For 3-Nitrophthalic anhydride, the
literature and supplier data consistently report a melting point range between 160°C and
166°C.[1][3][4][5]16][7][8][10] Most sources specify a narrower range of 163-165°C for material
with 97-98% purity.[1][4][5]

A broadening of the melting point range or a depression in the initial melting temperature
typically indicates the presence of impurities. Therefore, precise melting point determination is
a critical quality control step in the manufacturing and use of this compound.

Standard Experimental Protocol: Capillary Melting
Point Determination

The following protocol outlines the standard capillary method for determining the melting point
of 3-Nitrophthalic anhydride using a modern digital apparatus.[11][12]
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Objective: To accurately determine the melting point range of a solid sample of 3-Nitrophthalic
anhydride.

Apparatus & Materials:

 Digital melting point apparatus (e.g., DigiMelt, Mel-Temp)

o Glass capillary tubes (sealed at one end)

e 3-Nitrophthalic anhydride sample (finely powdered and dry)
e Spatula

e Mortar and pestle (if sample is not already powdered)

o Safety goggles

Procedure:

e Sample Preparation:

o Ensure the 3-Nitrophthalic anhydride sample is completely dry and in the form of a fine
powder.[12] If necessary, gently grind the crystals using a mortar and pestle.

o Place a small amount of the powdered sample on a clean, dry surface.
o Capillary Tube Loading:

o Press the open end of a capillary tube into the powder, forcing a small amount of the
sample into the tube.

o Invert the tube and tap the sealed end gently on a hard surface to compact the powder at
the bottom.

o The packed sample height should be approximately 1-2 mm.[13]
e Apparatus Setup & Measurement:

o Insert the loaded capillary tube into the heating block of the melting point apparatus.[12]
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o If the approximate melting point is unknown, perform a rapid preliminary run by setting a
high heating rate (e.g., 10-20°C per minute) to get a rough estimate.[11]

o For an accurate measurement, set the starting temperature to approximately 10-15°C
below the expected melting point (e.g., set to 150°C).

o Set the heating rate (ramp) to a slow value, typically 1-2°C per minute, to ensure thermal
equilibrium.[11]

o Begin heating and observe the sample through the viewing lens.
o Data Recording:
o Record the temperature at which the first drop of liquid appears (T1).

o Continue heating and record the temperature at which the entire sample has completely
melted into a clear liquid (T2).

o The melting point is reported as the range from T1 to T2.
e Post-Measurement:
o Allow the apparatus to cool.
o Dispose of the used capillary tube in the designated glass waste container.

o For highest accuracy, repeat the determination with two more samples and average the
results.

Logical Workflow for Melting Point Determination

The process of determining a melting point follows a clear and logical sequence, from sample
preparation to the final analysis. This workflow is crucial for obtaining reproducible and
accurate results.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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